Cas no 1245645-05-9 (6-Chloro-5-nitro-1H-indazole-3-carboxylic acid)
1245645-05-9 structure
Product Name:6-Chloro-5-nitro-1H-indazole-3-carboxylic acid
CAS No:1245645-05-9
MF:C8H4ClN3O4
MW:241.588060379028
CID:1082571
PubChem ID:54776314
Update Time:2025-04-20
6-Chloro-5-nitro-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-5-nitro-1H-indazole-3-carboxylic acid
- DB-359487
- 1245645-05-9
-
- Inchi: 1S/C8H4ClN3O4/c9-4-2-5-3(1-6(4)12(15)16)7(8(13)14)11-10-5/h1-2H,(H,10,11)(H,13,14)
- InChI Key: INJMYYBGNOBONV-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2C(C(=O)O)=NNC=2C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 240.9890333g/mol
- Monoisotopic Mass: 240.9890333g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 112Ų
6-Chloro-5-nitro-1H-indazole-3-carboxylic acid Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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